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Compound of Interest

Compound Name: Cinnolin-6-ylmethanol

Cat. No.: B15223638 Get Quote

Essential Safety and Handling Guide for
Cinnolin-6-ylmethanol
Disclaimer: A specific Safety Data Sheet (SDS) for Cinnolin-6-ylmethanol was not located.

The following guidance is based on the hazard profile of structurally similar compounds,

namely Quinolin-6-ylmethanol and Methyl cinnoline-6-carboxylate, and general best practices

for handling laboratory chemicals. It is imperative to handle this compound with caution and to

perform a thorough risk assessment before use.

This guide provides essential safety and logistical information for the handling and disposal of

Cinnolin-6-ylmethanol, tailored for researchers, scientists, and professionals in drug

development.

Hazard Identification and Classification
Based on data for analogous compounds, Cinnolin-6-ylmethanol is anticipated to possess the

following hazards.[1][2]
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to ensure personnel safety when handling Cinnolin-
6-ylmethanol. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or degradation. Never

wear leather or fabric gloves.

[3]

Eyes/Face
Safety glasses with side

shields or goggles

In situations with a splash

hazard, a face shield should

be worn in addition to goggles.

Body Laboratory coat

A standard lab coat is sufficient

for general handling. For tasks

with a higher risk of splashes,

a chemically resistant apron or

gown should be worn.[3][4]

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if

dust/aerosol generation is

unavoidable.

Work should be conducted in a

chemical fume hood. If a

respirator is required, a

NIOSH-approved N95 or

higher is recommended.[4]

Feet Closed-toe shoes

Leather or canvas shoes

should be avoided as they can

absorb chemical spills.[3]

Operational Plan for Safe Handling
This step-by-step protocol outlines the safe handling of Cinnolin-6-ylmethanol from receipt to

use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[5]

Keep the container tightly closed when not in use.

2. Engineering Controls:

All handling of solid Cinnolin-6-ylmethanol and preparation of its solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

3. Handling Procedures:

Before handling, ensure all required PPE is correctly worn.

Avoid generating dust. If weighing the solid, do so carefully within the fume hood.

For solution preparation, slowly add the solid to the solvent to prevent splashing.

If skin or eye contact occurs, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.[6]

In case of inhalation, move the individual to fresh air. If breathing is difficult, provide oxygen

and seek immediate medical attention.[2]

If ingested, do NOT induce vomiting. Seek immediate medical attention.[5][6]

Disposal Plan
Proper disposal of Cinnolin-6-ylmethanol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused or expired Cinnolin-6-ylmethanol should be collected in a clearly

labeled, sealed container for hazardous chemical waste.
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Contaminated Materials: All disposable items that have come into contact with Cinnolin-6-
ylmethanol, such as gloves, weigh boats, and paper towels, should be collected in a

designated, sealed hazardous waste container.

Liquid Waste: Solutions containing Cinnolin-6-ylmethanol should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not mix with other waste streams

unless compatibility is confirmed.

2. Disposal Procedure:

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Cinnolin-6-ylmethanol down the drain or in regular trash.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Cinnolin-6-ylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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